(4-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone
Overview
Description
“(4-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone” is an organic compound . It is also known as "(4,4-Difluoropiperidin-1-yl) (piperidin-3-yl)methanone" .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H18F2N2O . The molecular weight is 232.27 g/mol .Physical and Chemical Properties Analysis
The boiling point of “this compound” is predicted to be 353.5±42.0 °C . The density is predicted to be 1.18±0.1 g/cm3 (Temp: 20 °C; Press: 760 Torr) . The acidity coefficient (pKa) is predicted to be 9.75±0.10 .Scientific Research Applications
Synthesis and Characterization
Synthesis Techniques
Research has shown that piperidine derivatives, including compounds similar to "(4-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone", can be synthesized through various methods, such as Friedel-Crafts acylation, amidation, and hydration processes, achieving reasonable yields and confirming structures through NMR spectroscopy (Zheng Rui, 2010).
Antimicrobial Activity
Piperidin-4-yl methanone oxime derivatives have been synthesized and evaluated for their in vitro antibacterial and antifungal activities, showing good efficacy against certain pathogenic strains, which indicates their potential for antimicrobial drug development (L. Mallesha, K. Mohana, 2014).
Crystal Structure and Molecular Analysis
Crystal Structure Investigations
Studies on crystal structures have provided insights into the conformations, intermolecular interactions, and stability of piperidine derivatives. For example, crystallographic analysis has revealed the chair conformation of the piperidine ring and the presence of inter and intra molecular hydrogen bonds, which contribute to the stability of the molecules (C. S. Karthik et al., 2021).
Hirshfeld Surface Analysis
This technique has been utilized to analyze the intermolecular interactions in the solid state of piperidine derivatives, helping to understand the molecular packing and the effects of these interactions on the properties of the compounds (S. Benaka Prasad et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
[4-(difluoromethyl)piperidin-1-yl]-piperidin-3-ylmethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20F2N2O/c13-11(14)9-3-6-16(7-4-9)12(17)10-2-1-5-15-8-10/h9-11,15H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFEJUARXCSBBJP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CNC1)C(=O)N2CCC(CC2)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20F2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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